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Compound of Interest

3-hydroxy-2-phenylquinolin-4(1H)-
Compound Name:
one

cat. No.: B1333059

Essential Safety and Handling Guide for 3-
hydroxy-2-phenylquinolin-4(1H)-one

Disclaimer: No specific Safety Data Sheet (SDS) for 3-hydroxy-2-phenylquinolin-4(1H)-one
was found. The following guidance is based on the safety profiles of structurally similar
quinolone derivatives and general laboratory safety principles. It is imperative to treat this
compound as potentially hazardous and handle it with the utmost care.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-hydroxy-2-phenylquinolin-
4(1H)-one. The procedural steps outlined below are designed to minimize risk and ensure a
safe laboratory environment.

. Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicity data for 3-hydroxy-2-phenylquinolin-4(1H)-one, a cautious
approach is necessary. Based on the hazard profiles of related quinolinone and quinoline
compounds, this chemical should be considered as potentially:

e Harmful if swallowed, inhaled, or in contact with skin.[1][2]
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A cause of respiratory irritation.[1][2]

A cause of serious eye irritation or damage.[1][2]

A cause of skin irritation or allergic skin reactions.[1]

Toxic to aquatic life with long-lasting effects.[3]

Minimum Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Hand Protection

Two pairs of chemically resistant gloves (e.g.,
nitrile or neoprene) meeting ASTM D6978
standard.[4][5] The outer glove should be

removed immediately after handling.

Eye Protection

Chemical safety goggles and a face shield, or a
full-face respirator to protect against splashes

and airborne particles.[4]

Body Protection

A disposable, polyethylene-coated
polypropylene gown or a similar laminate
material gown with demonstrated resistance to
chemical permeability.[4][5] Do not use standard

cloth lab coats.

Respiratory Protection

A NIOSH-approved respirator is required when
handling the powder outside of a certified
chemical fume hood or glove box. For sterile
compounding, a surgical N-95 respirator is

recommended.[5]

Foot Protection

Closed-toe shoes are mandatory. Shoe covers
should be used in designated hazardous

compounding areas.[4]

Il. Operational Plan for Safe Handling
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A systematic approach to handling 3-hydroxy-2-phenylquinolin-4(1H)-one is crucial for
minimizing exposure risk.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed, clearly labeled container.

o Keep itin a cool, dry, and well-ventilated area, away from incompatible materials.[1]
o Store locked up, accessible only to authorized personnel.[3]

2. Weighing and Preparation:

 All handling of the solid compound must be performed within a certified chemical fume hood
or a glove box to avoid inhalation of dust.

o Use dedicated utensils (spatulas, weigh boats) for this compound.

o Clean all surfaces and equipment thoroughly after use.

3. Experimental Use:

e Ensure adequate ventilation in the work area.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.[1][2][3]

e Wash hands thoroughly after handling, even if gloves were worn.[1][2][3]

lll. Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[1][2]

Seek immediate medical attention.[3]

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing.[1][2][3] Seek medical

attention if irritation persists.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen.[1] Seek immediate

medical attention.[3]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards.[1]

Immediately call a poison center or doctor.[1][3]

IV. Disposal Plan

Proper disposal is critical to prevent environmental contamination.
o Waste Classification: This compound should be treated as hazardous waste.

» Containerization: Collect all waste material (including contaminated PPE, weigh boats, and
excess compound) in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][2][3][6] Do not allow the substance
to enter drains or water systems.[3][6]

V. Physical and Chemical Properties of Structurally
Similar Compounds

The following table summarizes key physical properties of related quinoline compounds to
provide a general reference. Note that these values are not for 3-hydroxy-2-phenylquinolin-
4(1H)-one itself.
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8-
- 2(1H)- -
Property Hydroxyquinoline[3 L Quinolin-4-ol[2]
] Quinolinone[1]
Physical State Solid Solid Solid
White, Beige, Pale ) ]
Appearance No data available No data available
yellow
Melting Point 72-74°C No data available No data available
Boiling Point 267 °C @ 752 mmHg No data available No data available

VI. Safe Handling Workflow

The following diagram illustrates the key steps and safety precautions for handling 3-hydroxy-
2-phenylquinolin-4(1H)-one.

Preparation & Planning Chemical Handling (in Fume Hood) Cleanup & Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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